Cas no 51794-25-3 (11-ethyl-3,6-dimethyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol)

• Product Name: 11-ethyl-3,6-dimethyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
• CAS No: 51794-25-3
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 935854
• PubChem ID: 435318
• Update Time: 2025-04-19

11-ethyl-3,6-dimethyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol Chemical and Physical Properties

Names and Identifiers

• 11-ethyl-3,6-dimethyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
• (-)-11-Ethyl-1,2,3,4,5,6-hexahydro-3,6-dimethyl-2,6-methano-3-benzazocin-8-ol
• AC1L8Z9B
• NSC-367600
• NSC367600
• 51794-25-3

• Inchi： 1S/C16H23NO/c1-4-13-15-9-11-5-6-12(18)10-14(11)16(13,2)7-8-17(15)3/h5-6,10,13,15,18H,4,7-9H2,1-3H3
• InChI Key： JQQICFVIEZVXBF-UHFFFAOYSA-N
• SMILES： OC1C=CC2CC3C(CC)C(C)(C=2C=1)CCN3C

Computed Properties

• Exact Mass: 245.178
• Monoisotopic Mass: 245.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 361.5°C at 760 mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.553

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 4-hydroxy-6,7-benzomorphans